Cas no 2171868-47-4 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid
• CAS No: 2171868-47-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6310053
• PubChem ID: 165549177
• Update Time: 2025-05-21

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid
• EN300-1481806
• 2171868-47-4
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-2-16(25(31)29-17-11-12-24(30)22(13-17)26(32)33)14-28-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23,30H,2,14-15H2,1H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： DZSNIKQCRPQBGY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC(=C(C(=O)O)C=1)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid

Comprehensive Overview of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid (CAS No. 2171868-47-4)

In the realm of organic chemistry and pharmaceutical research, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid (CAS No. 2171868-47-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to safeguard amino acids during chemical reactions.

The Fmoc group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid is particularly noteworthy for its stability under basic conditions and ease of removal under mild acidic conditions. This makes the compound highly valuable for researchers focusing on peptide-based therapeutics, a rapidly growing field driven by advancements in biotechnology and personalized medicine. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they enable the rapid assembly of complex peptide libraries for high-throughput screening.

One of the most frequently searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The answer lies in the compound's ability to prevent unwanted side reactions during the elongation of peptide chains. The hydroxybenzoic acid moiety further enhances its utility, as it can be functionalized for conjugation with other biomolecules, making it a versatile tool in bioconjugation chemistry. Researchers are also exploring its potential in targeted drug delivery systems, where its structural features could improve the bioavailability of therapeutic peptides.

From an industrial perspective, the demand for CAS No. 2171868-47-4 has surged due to its applications in proteomics and antibody-drug conjugates (ADCs). The compound's compatibility with automated peptide synthesizers has made it a staple in laboratories working on next-generation biologics. Additionally, its use in post-translational modification studies has opened new avenues for understanding protein function and disease mechanisms. As the pharmaceutical industry shifts toward precision medicine, intermediates like this are becoming indispensable for developing tailored therapies.

Environmental and regulatory considerations are also shaping the discourse around 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid. With increasing emphasis on green chemistry, researchers are investigating eco-friendly alternatives for protecting groups. However, the Fmoc group remains a gold standard due to its efficiency and minimal environmental impact when handled responsibly. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals and academics alike.

In summary, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-hydroxybenzoic acid (CAS No. 2171868-47-4) represents a cornerstone in modern synthetic chemistry. Its applications span from peptide therapeutics to biomaterials engineering, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in the quest for innovative solutions to global health challenges.